Cas no 1806856-42-7 (3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-nitropyridine)

• Product Name: 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-nitropyridine
• CAS No: 1806856-42-7
• MF: C₇H₆BrF₂N₃O₂
• MW: 282.04224729538
• CID: 4862300
• Update Time: 2025-10-08

3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C7H6BrF2N3O2/c8-6-3(1-11)5(7(9)10)4(2-12-6)13(14)15/h2,7H,1,11H2
• InChI Key： SLGHSWUNSOHVHA-UHFFFAOYSA-N
• SMILES： BrC1C(CN)=C(C(F)F)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-nitropyridine

Introduction to 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-nitropyridine (CAS No. 1806856-42-7)

3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1806856-42-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its amino methyl, bromo, difluoromethyl, and nitro substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery initiatives.

The aminomethyl group at the 3-position of the pyridine ring introduces a nucleophilic site that can be readily functionalized through various chemical reactions such as condensation, alkylation, or coupling reactions. This versatility allows for the synthesis of derivatives with tailored biological properties, which is particularly useful in the development of novel pharmaceutical agents. Additionally, the presence of a bromo atom at the 2-position provides another reactive handle for further derivatization, enabling the construction of more complex molecular architectures.

The difluoromethyl group at the 4-position is a key feature that influences both the electronic and steric properties of the molecule. Difluoromethyl groups are well-documented in medicinal chemistry for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes make compounds containing difluoromethyl groups highly desirable in drug development pipelines. Furthermore, the nitro group at the 5-position serves as an electron-withdrawing moiety, which can affect the electronic distribution across the pyridine ring and influence reactivity in subsequent synthetic steps.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-nitropyridine as a lead compound for addressing various therapeutic challenges. Studies have demonstrated that modifications to this scaffold can yield molecules with enhanced activity against infectious diseases, inflammation-related disorders, and even certain types of cancer. The combination of its structural features makes it an attractive candidate for further exploration in medicinal chemistry.

In particular, research has focused on leveraging the reactivity of the aminomethyl group to introduce bioactive fragments or pharmacophores that can interact with specific biological targets. For instance, recent studies have shown that derivatives of this compound exhibit promising antiviral properties by inhibiting viral protease enzymes through covalent binding mechanisms. This approach has been validated using structure-activity relationship (SAR) studies, where subtle changes to the substituents around the pyridine ring can significantly alter potency and selectivity.

The bromo atom at the 2-position has also been exploited in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are powerful tools for constructing biaryl or heteroaryl systems. These types of transformations are crucial for generating complex drug candidates with improved pharmacological profiles. Additionally, the presence of a difluoromethyl group has been linked to enhanced binding interactions with protein targets due to its ability to stabilize favorable protein-ligand conformations through van der Waals forces and hydrophobic effects.

Moreover, computational studies have suggested that the electron-withdrawing nature of the nitro group can modulate hydrogen bonding interactions within biological macromolecules. This property is particularly relevant for designing molecules that require precise positioning within active sites or binding pockets. By fine-tuning these interactions through structural modifications, researchers aim to develop compounds with improved efficacy and reduced side effects.

One notable application of 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-nitropyridine is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently implicated in disease states such as cancer and inflammatory disorders. Recent research has identified pyridine-based inhibitors as potent tools for modulating kinase activity. The unique combination of substituents on this compound allows it to interact selectively with target kinases while minimizing off-target effects.

Another area where this compound has shown promise is in antimicrobial drug discovery. The rise of antibiotic-resistant pathogens necessitates the development of novel therapeutic agents with alternative mechanisms of action. Pyridine derivatives have been explored as antimicrobial compounds due to their ability to disrupt essential bacterial processes such as DNA replication or membrane integrity. The structural features of 3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-nitropyridine, including its amino methyl and bromo substituents, make it a suitable candidate for designing molecules that can interfere with microbial viability.

In conclusion,3-(Aminomethyl)-2-bromo-4-(difluoromethyl)-5-nitropyridine (CAS No. 1806856-42-7) represents a versatile scaffold with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications and biological applications, making it a valuable building block for synthesizing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a key focus in medicinal chemistry efforts aimed at addressing unmet medical needs.